N-methyl-1-(4-oxo-7-(o-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-methyl-1-[7-(2-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H22N4O2S/c1-12-6-3-4-8-14(12)15-11-27-17-16(15)22-20(23-19(17)26)24-9-5-7-13(10-24)18(25)21-2/h3-4,6,8,11,13H,5,7,9-10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: ISOZWPWRXORSNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=C(NC3=O)N4CCCC(C4)C(=O)NC
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a piperidine ring, a thieno[3,2-d]pyrimidinone ring, and an o-tolyl group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. The piperidine ring, for example, is a six-membered ring with one nitrogen atom, while the thieno[3,2-d]pyrimidinone ring is a fused ring system that includes a thiophene ring and a pyrimidinone ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the amide group (part of the piperidine ring) could participate in condensation reactions, while the thieno[3,2-d]pyrimidinone ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the piperidine ring could make the compound basic, while the carbonyl group in the pyrimidinone ring could make it reactive towards nucleophiles.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

Certain indole derivatives have shown anti-inflammatory and analgesic effects. Notably:

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Ulcerogenic Index

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Other Potential Applications

While the above fields represent some key areas, further exploration is warranted to uncover additional applications. Researchers should investigate its potential in areas such as anticancer, antioxidant, antimicrobial, and antidiabetic activities.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules in the body. Many compounds with similar structures have a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, and analgesic effects.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. This could lead to the development of new pharmaceuticals or other useful compounds.